2-(4-fluorophenyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C15H16FNO2S/c1-10-6-7-20-15(10)13(18)9-17-14(19)8-11-2-4-12(16)5-3-11/h2-7,13,18H,8-9H2,1H3,(H,17,19)
• InChI Key: NRDRIHNQGLFIER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)CC2=CC=C(C=C2)F)O
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

2-(4-fluorophenyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide, also known as FPEA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. FPEA belongs to the class of compounds known as amides, which are widely used in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

• In research exploring the synthesis and reactivity of various chemical compounds, a related compound, N-[2-(3,4-dimethoxyphenyl)ethyl]-alpha-(methylthio)acetamide, was treated with Mn(OAc)3 and Cu(OAc)2, leading to the formation of different cyclization products. This study demonstrates the potential of similar compounds in synthetic chemistry and their reactivity under different conditions (Chikaoka et al., 2003).

Pharmaceutical Research

• Research on N-(2-Hydroxyphenyl)acetamide, a structurally similar compound, highlights its role as an intermediate in the synthesis of antimalarial drugs. This research provides insights into the chemoselective acetylation process and its optimization, which is crucial in pharmaceutical synthesis (Magadum & Yadav, 2018).

Anticancer Potential

• A study on various acetamide derivatives, including some with fluorophenyl groups, revealed their potential as antipsychotic agents. These compounds, like the one , were evaluated for their pharmacological properties, demonstrating the relevance of such compounds in the development of novel therapeutics (Wise et al., 1987).

Biochemical Analysis

• A compound with a similar structure was used in the construction of a histamine-sensitive membrane electrode, showcasing the application of these compounds in biochemical analysis and sensing technologies (Katsu & Hirodo, 1999).

Chemical Synthesis

• The synthesis of (S/R)-2-(2-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl) acetamido)-3-(4-hydroxyphenyl)propanoic Acid, a compound related in structure, highlights the versatility of such chemical frameworks in producing diverse molecules with potential biological activities (Jing, 2011).

Analytical Applications

• In a study related to the development of chemosensors, a compound similar to 2-(4-fluorophenyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide was synthesized for detecting Zn2+ concentrations in living cells and aqueous solutions, indicating its potential in analytical chemistry (Park et al., 2015).

Antiproliferative Research

• Research on 3-(substituted-phenyl)-N-(2-hydroxy-2-(substituted-phenyl)ethyl)-N-methylthiophene-2-sulfonamide derivatives, structurally similar to the compound , demonstrates their antiproliferative activity, highlighting the potential of such compounds in cancer research (Pawar, Pansare, & Shinde, 2018).